Cas no 141311-98-0 (2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl-)

2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl- Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl-
• 141311-98-0
• SCHEMBL9598945
• 6,7-Diamino-4,4-dimethyl-1H-3,1-benzoxazin-2-one
• 2H-3,1-Benzoxazin-2-one,6,7-diamino-1,4-dihydro-4,4-dimethyl-(9CI)

• InChIKey： NRSZGOCAOOVHEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13N3O2/c1-10(2)5-3-6(11)7(12)4-8(5)13-9(14)15-10/h3-4H,11-12H2,1-2H3,(H,13,14)
• SMILES： O=C1NC2=CC(=C(C=C2C(C)(C)O1)N)N

Computed Properties

• Exact Mass: 207.100776666g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 207.100776666g/mol
• Heavy Atom Count: 15
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 90.4Ų